BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Methyl 4-
propionylbenzoate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Methyl 4-propionylbenzoate
CAS No.: 17745-40-3
Cat. No.: B104100
Get Quote
. J

Prepared by: Gemini, Senior Application Scientist

Introduction

Methyl 4-propionylbenzoate is a bifunctional aromatic compound featuring both a ketone and
a methyl ester group. This unique substitution pattern makes it a valuable intermediate and
building block in synthetic organic chemistry. Its structure allows for selective modification at
either the keto or ester functionality, or derivatization of the aromatic ring, providing access to a
diverse range of more complex molecules. This guide serves as a comprehensive technical
resource for researchers and drug development professionals, detailing the compound's
chemical identity, a robust synthesis protocol with mechanistic insights, predictive
spectroscopic analysis for structural verification, and an overview of its potential applications
and safety considerations.

Chemical Identity and Properties

Precise identification is the cornerstone of chemical research. While commonly referred to as
Methyl 4-propionylbenzoate, the systematic IUPAC name is Methyl 4-propanoylbenzoate.
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Nomenclature and Identifiers

Identifier Value Source
IUPAC Name methyl 4-propanoylbenzoate PubChem[1]
Common Name Methyl 4-propionylbenzoate PubChem[1]
CAS Number 17745-40-3 PubChem[1]
Molecular Formula C11H1203 PubChem[1]
Benzoic acid, 4-(1-oxopropyl)-,
methyl ester; 4-
Synonyms propanoylbenzoic acid methyl PubChem[1]

ester; Methyl 4-

(propionyl)benzoate

Physicochemical Properties

The compound's physical and chemical properties dictate its behavior in reactions and its

handling requirements. The data presented below are a mix of experimental and

computationally predicted values.

Property Value Source | Method
Molecular Weight 192.21 g/mol PubChem[1]

Exact Mass 192.078644241 Da PubChem[1]

Melting Point 80-81.5 °C Chemicalize[2]

Boiling Point 310.0 £ 25.0 °C (Predicted) Chemicalize[2]

XLogP3 2.4 PubChem (Computed)[1]
Topological Polar Surface Area  43.4 A2 PubChem (Computed)[1]
Hydrogen Bond Donors 0 PubChem (Computed)[1]
Hydrogen Bond Acceptors 3 PubChem (Computed)[1]

© 2026 BenchChem. All rights reserved. 2/14

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB62722151_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB62722151_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-propanoylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis and Mechanism

A reliable and scalable synthesis is critical for the utilization of any chemical intermediate. The
most direct and industrially relevant method for preparing Methyl 4-propionylbenzoate is the
Friedel-Crafts acylation of methyl benzoate.

Recommended Synthetic Pathway: Friedel-Crafts
Acylation

This electrophilic aromatic substitution reaction involves treating methyl benzoate with
propionyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AICI5).

[3]

Rationale: The methyl ester group (-COOCHSs) is a deactivating, meta-directing group.
However, Friedel-Crafts acylation is highly sensitive to deactivating groups and often fails with
moderately or strongly deactivated rings. To overcome this, forcing conditions (e.g., excess
catalyst, higher temperatures) may be necessary. Despite the deactivating nature of the ester,
acylation occurs preferentially at the para position due to reduced steric hindrance compared to
the ortho positions. The acylium ion is a strong electrophile, capable of reacting with the
moderately deactivated ring.[4]

Detailed Experimental Protocol

o Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas outlet (e.g., a bubbler with
mineral oil or a connection to a scrubber) is charged with anhydrous aluminum chloride (1.2
equivalents) and a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane
(DCE) under an inert atmosphere (N2 or Ar).

e Reagent Addition: The flask is cooled to O °C in an ice bath. Methyl benzoate (1.0 equivalent)
is added to the stirred suspension.

o Electrophile Generation: Propionyl chloride (1.1 equivalents) is added dropwise via the
dropping funnel over 30 minutes, maintaining the temperature at 0 °C. The reaction mixture
typically develops a deep color.
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Reaction: After the addition is complete, the ice bath is removed, and the mixture is allowed
to warm to room temperature. It is then heated to reflux (approx. 40 °C for DCM) and stirred
for 4-6 hours, monitoring the reaction progress by TLC or GC-MS.

Quenching: The reaction mixture is cooled back to 0 °C and carefully quenched by slowly
pouring it over crushed ice containing concentrated hydrochloric acid. This step hydrolyzes
the aluminum complexes and protonates the product.

Workup: The mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted twice with DCM. The combined organic layers are
washed sequentially with water, saturated sodium bicarbonate solution (to remove any
remaining acid), and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate (Na2SOa), filtered, and
the solvent is removed under reduced pressure to yield the crude product. The final product
is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or
hexanes/ethyl acetate) to afford Methyl 4-propionylbenzoate as a solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Methyl 4-propionylbenzoate.
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Structural Elucidation and Spectroscopic Analysis

Confirmation of the molecular structure is achieved through a combination of spectroscopic
techniques. As experimental spectra are not readily available in public databases, the following
sections provide an expert-level prediction of the key spectroscopic features based on the
known structure.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show four distinct signals corresponding to the four
types of protons in the molecule.

Chemical Shift

Multiplicity Integration Assignment Rationale
(5, ppm)

Deshielded by

the adjacent
Ar-H (ortho to -
~8.10 Doublet (d) 2H electron-
COOCHs) _ _
withdrawing

ester group.

Deshielded by

the adjacent
Ar-H (ortho to -
~7.95 Doublet (d) 2H electron-
COEt) _ _
withdrawing

ketone group.

Typical chemical
~3.95 Singlet (s) 3H -OCHs shift for a methyl
ester.

Adjacent to a

carbonyl group
~3.00 Quartet (q) 2H -CHz2-

and coupled to

the -CHs group.

Coupled to the
~1.20 Triplet (t) 3H -CHs adjacent -CHz-

group.
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3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on all eleven carbon atoms in the molecule.

Chemical Shift (6, ppm) Assignment Rationale

Typical range for an aryl

~199.5 C=0 (Ketone)

ketone carbonyl.

Typical range for a benzoate
~166.0 C=0 (Ester)

ester carbonyl.

Aromatic carbon attached to
~139.0 Ar-C (Quaternary) )

the propionyl group.

Aromatic carbon attached to
~134.0 Ar-C (Quaternary)

the ester group.

Aromatic carbons ortho to the
~129.8 Ar-CH

ester group.

Aromatic carbons ortho to the
~128.5 Ar-CH )

propionyl group.

Typical shift for a methyl ester
~525 -OCHs

carbon.

Aliphatic carbon alpha to a
~ 315 -CH:-

carbonyl.
~85 -CHs Aliphatic methyl carbon.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum is dominated by strong absorptions from the two carbonyl groups and the C-O
bonds of the ester.
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Wavenumber . . . .
Intensity Bond Vibration Rationale
(cm™)

) ) Characteristic sp2? C-H
~ 3050 Medium-Weak C-H (Aromatic) )
stretching.

. ] ] Characteristic sp3 C-H
~ 2970 Medium-Weak C-H (Aliphatic) )
stretching.

Aromatic esters
absorb at a higher
~ 1725 Strong C=0 (Ester) frequency than

aromatic ketones.[5]

[6]

Conjugation with the
aromatic ring lowers
the frequency from a
~ 1685 Strong C=0 (Ketone) ] ) )
typical aliphatic
ketone (~1715 cm™1).

[7]

) ) Ring stretching
~ 1600, 1450 Medium C=C (Aromatic) o
vibrations.

Asymmetric stretch,
~ 1280 Strong C-O (Ester) characteristic of

esters.[6]

Symmetric stretch,
~ 1120 Strong C-O (Ester) characteristic of

esters.[6]

Mass Spectrometry (Predicted)

Electron lonization Mass Spectrometry (EI-MS) will show the molecular ion and characteristic
fragmentation patterns.

e Molecular lon (M*e): A prominent peak is expected at m/z = 192, corresponding to the
molecular weight of the compound (C11H1203)%e.
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e Key Fragments:

o

m/z = 163: Loss of the ethyl radical (*CH2CHs, 29 Da) via alpha-cleavage at the ketone,
forming a stable acylium ion. This is often a major fragmentation pathway for aryl ketones.

o m/z = 161: Loss of the methoxy radical (*OCHs, 31 Da) from the ester group.[8]
o m/z = 133: Subsequent loss of carbon monoxide (CO, 28 Da) from the m/z 161 fragment.

o m/z = 105: Loss of the propionyl group and the methoxy group, resulting in the benzoyl
cation.

o m/z =77: Loss of CO from the benzoyl cation to give the phenyl cation.[8]

Methyl 4-propionylbenzoate

-eC2Hs +OCHs
Key Mass Fragments v
[M-C2H5s]* [M-OCHs]*
m/z = 163 m/z = 161
-CO

[M-OCH3-COJ*
m/z = 133

-CO, -C2H2

[CeHs]*
m/z =77
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Caption: Predicted major fragmentation pathways in EI-MS.

Applications in Research and Drug Development

Methyl 4-propionylbenzoate serves as a versatile scaffold in medicinal chemistry and
materials science. Its two distinct functional groups allow for orthogonal chemical modifications.

o Medicinal Chemistry: Substituted benzoates and aromatic ketones are common motifs in
pharmacologically active compounds. This molecule can be a starting point for synthesizing:

o Enzyme Inhibitors: The ketone can be modified to form oximes, hydrazones, or reduced to
an alcohol, creating diverse structures for screening against targets like kinases or
phosphatases.[9]

o Receptor Ligands: The ester can be hydrolyzed to the corresponding carboxylic acid,
which can serve as a key interaction point (e.g., a hydrogen bond donor/acceptor or a salt
bridge) with biological receptors.

o Heterocycle Synthesis: The ketone functionality is a precursor for building various
heterocyclic rings (e.g., pyrazoles, isoxazoles) appended to the benzoate core, a common
strategy in drug discovery.[10]

» Materials Science: The rigid aromatic core and reactive handles make it a candidate for
synthesizing novel polymers or liquid crystals. The ester can be used in polymerization
reactions, while the ketone can be used for cross-linking or further functionalization.

Safety and Handling

As a laboratory chemical, Methyl 4-propionylbenzoate must be handled with appropriate
precautions.

GHS Hazard Classification
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Hazard Code Statement Class Signal Word
) Acute Toxicity, Oral )
H302 Harmful if swallowed Warning
(Cat. 4)

H315 Causes skin irritation Skin Irritation (Cat. 2) Warning
Causes serious eye o ]

H319 o Eye Irritation (Cat. 2A)  Warning
irritation
May cause respiratory .

H335 STOT SE (Cat. 3) Warning

irritation

Source: PubChem([1]

Recommended Handling Procedures

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Wash hands thoroughly after handling.[11]

First Aid Measures

« |If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.
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« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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